Cas no 40832-99-3 (1-H-Azepine, hexahydro-1-phenyl)
40832-99-3 structure
Product Name:1-H-Azepine, hexahydro-1-phenyl
CAS No:40832-99-3
MF:C12H17N
MW:175.270083189011
CID:2667835
PubChem ID:142498
Update Time:2025-04-21
1-H-Azepine, hexahydro-1-phenyl Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylazepane
- SCHEMBL2312380
- 1-H-Azepine, hexahydro-1-phenyl
- YMDZJGQBSPNMEF-UHFFFAOYSA-N
- DTXCID30116305
- 40832-99-3
- 1-phenyl-azepane
- DTXSID90193814
-
- Inchi: 1S/C12H17N/c1-2-7-11-13(10-6-1)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2
- InChI Key: YMDZJGQBSPNMEF-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)CCCCCC1
Computed Properties
- Exact Mass: 175.136099547Da
- Monoisotopic Mass: 175.136099547Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 3.2Ų
1-H-Azepine, hexahydro-1-phenyl Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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